Cas no 28165-62-0 (Benzonitrile,3,6-dichloro-2-hydroxy-)
28165-62-0 structure
Product Name:Benzonitrile,3,6-dichloro-2-hydroxy-
CAS No:28165-62-0
MF:C7H3Cl2NO
MW:188.010819673538
CID:255283
PubChem ID:3015406
Update Time:2025-04-19
Benzonitrile,3,6-dichloro-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,6-dichloro-2-hydroxy-
- 3,6-dichloro-2-hydroxybenzonitrile
- 28165-62-0
- DTXSID00182431
- Benzonitrile, 3,6-dichloro-2-hydroxy-
-
- Inchi: 1S/C7H3Cl2NO/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2,11H
- InChI Key: RYRWDDMTKWPKPS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C#N)=C1O)Cl
Computed Properties
- Exact Mass: 186.95929
- Monoisotopic Mass: 186.9591691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzonitrile,3,6-dichloro-2-hydroxy- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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